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Cat. No.: S004222

Get Quote

Roxindole Hydrochloride: Basic Properties & Handling

This table summarizes the key chemical and handling information for Roxindole hydrochloride from

supplier data sheets, which is a good starting point for developing a stabilization strategy. [1] [2] [3]

Property Details

Chemical Formula C₂₃H₂₇ClN₂O [1] [3]

Molecular Weight 382.93 g/mol [1] [3]

CAS Number 108050-82-4 [1] [2]

Appearance White to off-white solid powder [1] [3]

Solubility 50 mM in DMSO (with gentle warming); 1 mg/mL (2.61 mM) in water [1] [3]

Recommended Long-
Term Storage

Desiccate at -20°C (as a powder). In solvent: -80°C for 6 months; -20°C

for 1 month (protect from light, stored under nitrogen). [1] [3]
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While not specific to Roxindole hydrochloride, the following workflow and guidance, adapted from a

systematic study on monoclonal antibodies, provide a robust framework for protecting freeze-thaw-sensitive

molecules. [4]
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The core strategies to investigate involve optimizing both the formulation (the solution the molecule is in)

and the process (how it is frozen and thawed). [4]

Formulation Optimization

The goal is to create a stable solution environment that protects the molecule from freeze-thaw stresses.

Screen Excipients: Systematically test different buffers, salts, and stabilizers. For instance, one
study found that optimizing the concentrations of sodium phosphate buffer and sodium chloride was

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s004222?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8166975/
https://www.smolecule.com/products/s004222?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC8166975/
https://www.smolecule.com/products/s004222?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


critical to reducing aggregation. [4]

Consider Surfactants: Adding surfactants like polysorbates can help protect against damage at the
ice-water interface. [4]

Evaluate Protein/Compound Concentration: The optimal concentration of the active molecule itself
can impact stability and should be evaluated. [4]

Process Optimization

The rates of freezing and thawing are critical factors that can be controlled to minimize damage.

Controlled Freezing/Thawing Rates: Avoid passive, uncontrolled methods. Use a controlled-rate

freezer to test different combinations, such as "slow freeze-fast thaw" versus "fast freeze-slow thaw".
[4]

Fast Thawing: Rapid thawing in a controlled water bath (e.g., set at 25°C or 37°C) has been shown
to be beneficial for reducing aggregation in some molecules. [4]

Scale-Down Modeling: Develop a small-scale model that mimics the intended large-scale
manufacturing conditions to predict and prevent issues early in development. [4]

Troubleshooting FAQs

Q1: What are the primary stability concerns for Roxindole hydrochloride in solution? While

specific data is limited, the general concerns for molecules in solution include hydrolysis, oxidation,

and physical instability like aggregation or precipitation. The supplier recommendations to store

solutions at -80°C and protect from light aim to mitigate these risks. [1] [3]

Q2: How should I prepare and store stock solutions of Roxindole hydrochloride?

Dissolve: Gently warm the tube at 37°C and use sonication to dissolve the powder in DMSO or

water to the desired concentration. [2]
Store: Aliquot the stock solution into single-use vials immediately after preparation.

Freeze: Store the aliquots at -80°C (for up to 6 months) or -20°C (for up to 1 month).
Use: Thaw an aliquot as needed and avoid refreezing. For in vivo work, prepare the final

dosing formulation fresh on the day of use. [1] [3]

Q3: The supplier datasheet doesn't mention freeze-thaw stability. What should I do? In the

absence of specific data, a proactive approach is required. Design a small pilot study to test the

stability of your specific preparation under different freeze-thaw conditions (e.g., 1 vs. 3 cycles) and
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using different formulation buffers. Analyze the compound for concentration and purity after each

cycle to establish your own robust protocol.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s004222?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/roxindole-hydrochloride.html?srsltid=AfmBOorwVKar9yBzoNJwKHSowuSJM6VvCEBHrwPqOXdbmBkG8OEfuLZR
https://www.biocrick.com/Roxindole-hydrochloride-BCC7116.html
https://www.invivochem.com/product/V69999
https://pmc.ncbi.nlm.nih.gov/articles/PMC8166975/
https://www.smolecule.com/products/b004222#roxindole-hydrochloride-preventing-product-inactivation-freeze-thaw
https://www.smolecule.com/products/b004222#roxindole-hydrochloride-preventing-product-inactivation-freeze-thaw
https://www.smolecule.com/products/b004222#roxindole-hydrochloride-preventing-product-inactivation-freeze-thaw
https://www.smolecule.com/products/b004222#roxindole-hydrochloride-preventing-product-inactivation-freeze-thaw
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s004222?utm_src=pdf-bulk
https://www.smolecule.com/products/s004222?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s004222?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

